Cas no 958635-19-3 ((S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate)

• Product Name: (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate
• CAS No: 958635-19-3
• MF: C₁₆H₂₈N₂O₆
• MW: 344.403325080872
• MDL: MFCD18089802
• CID: 1029523
• PubChem ID: 57356952
• Update Time: 2025-11-02

(S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate
• (S)-1,4-DI-BOC-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER
• 1,4-di-tert-butyl 2-methyl (2S)-piperazine-1,2,4-tricarboxylate
• 1-O,4-O-ditert-butyl 2-O-methyl (2S)-piperazine-1,2,4-tricarboxylate
• 1,4-Bis(1,1-dimethylethyl) 2-methyl (2S)-1,2,4-piperazinetricarboxylate (ACI)
• MFCD18089802
• AKOS015995145
• 958635-19-3
• DB-328055
• QKNSGUCCNZBAAJ-NSHDSACASA-N
• (S)-1,4-Di-t-butyl 2-methyl piperazine-1,2,4-tricarboxylate
• DTXSID80723503
• (S)-1,4-Di-tert-butyl2-methylpiperazine-1,2,4-tricarboxylate
• SCHEMBL1849268
• CS-B0641
• CS-14481

• MDL： MFCD18089802
• Inchi： 1S/C16H28N2O6/c1-15(2,3)23-13(20)17-8-9-18(11(10-17)12(19)22-7)14(21)24-16(4,5)6/h11H,8-10H2,1-7H3/t11-/m0/s1
• InChI Key： QKNSGUCCNZBAAJ-NSHDSACASA-N
• SMILES： C(N1CCN(C(=O)OC(C)(C)C)C[C@H]1C(=O)OC)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.19473662g/mol
• Monoisotopic Mass: 344.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 406.6±40.0 °C at 760 mmHg
• Flash Point: 199.7±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate

Comprehensive Guide to (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate (CAS No. 958635-19-3)

(S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate (CAS No. 958635-19-3) is a specialized chiral compound widely utilized in pharmaceutical synthesis and advanced chemical research. This piperazine derivative is recognized for its unique structural properties, making it a valuable intermediate in the development of enantioselective drugs and bioactive molecules. Its tert-butyl ester groups and methyl substitution enhance stability and reactivity, which are critical for high-precision applications.

The growing demand for chiral building blocks in drug discovery has positioned (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate as a compound of significant interest. Researchers frequently search for "CAS 958635-19-3 applications" or "synthesis of chiral piperazine derivatives," reflecting its relevance in modern medicinal chemistry. This compound is particularly notable for its role in asymmetric synthesis, where enantiopurity is essential for achieving desired pharmacological effects.

From a chemical perspective, (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate, facilitating its use in multi-step synthetic routes. Its stereochemical integrity is preserved under mild reaction conditions, making it suitable for coupling reactions and catalytic transformations. Recent studies highlight its potential in developing protease inhibitors and kinase modulators, addressing key challenges in oncology and neurodegenerative disease research.

Market trends indicate a rising preference for high-purity chiral intermediates, driven by advancements in personalized medicine. Companies specializing in fine chemicals often list "buy (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate" among their top-selling products, catering to academic and industrial laboratories. Regulatory compliance, including adherence to GMP standards, further underscores its suitability for scalable pharmaceutical production.

In addition to its pharmaceutical applications, this compound is explored in material science for designing chiral catalysts and ligands. Its structural versatility allows integration into metal-organic frameworks (MOFs) and polymer matrices, expanding its utility beyond traditional organic synthesis. Researchers investigating "piperazine-based catalysts" or "enantioselective tricarboxylate derivatives" will find this compound particularly relevant.

For optimal handling, (S)-1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate should be stored in a cool, dry environment to prevent hydrolysis of its ester functionalities. Analytical techniques such as HPLC and chiral chromatography are recommended for purity verification, ensuring consistency in experimental outcomes. Suppliers typically provide detailed COA (Certificate of Analysis) to guarantee product specifications.

The future outlook for CAS 958635-19-3 remains promising, with ongoing research into its derivatives and novel applications. As the pharmaceutical industry continues to prioritize stereoselective synthesis, this compound is poised to play a pivotal role in next-generation drug development. Collaborative efforts between chemists and biologists are expected to unlock further innovations, solidifying its status as a cornerstone in chiral chemistry.